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Compound of Interest

Compound Name: 5-Ethyl-2,2,6-trimethylheptane

Cat. No.: B14557986

5-Ethyl-2,2,6-trimethylheptane: A Technical
Overview

Chemical Formula: C12H26

This technical guide provides a summary of the available information on 5-Ethyl-2,2,6-
trimethylheptane for an audience of researchers, scientists, and drug development
professionals. The document outlines the known physicochemical properties of the compound.

It is important to note that, based on a comprehensive review of publicly available scientific
literature, there is a significant lack of experimental data for 5-Ethyl-2,2,6-trimethylheptane.
Information regarding its synthesis, biological activity, and specific experimental applications is
not readily available. Therefore, this guide focuses on the foundational chemical and physical
data that has been computationally derived or estimated.

Physicochemical Properties

The following table summarizes the key identifiers and physicochemical properties of 5-Ethyl-
2,2,6-trimethylheptane. The majority of this data is computed and sourced from chemical
databases.
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Property Value Source
IUPAC Name 5-Ethyl-2,2,6-trimethylheptane [1]
Chemical Formula C12H26 [1]
CAS Number 62199-15-9 [1]
Molecular Weight 170.33 g/mol [1]
Exact Mass 170.203450829 Da [1]
Boiling Point 187°C (estimated) [2]
Melting Point -50.8°C (estimated) [2]
Density 0.7520 g/cm? (estimated) [2]
Refractive Index 1.4217 (estimated) [2]
XLogP3 5.7 [1]
Topological Polar Surface Area 0 A2 [1]
SMILES CCC(Ccc(o)(c)e)c(e)c [1]

InChi=1S/C12H26/c1-7-
InCh 11(10(2)3)8-9-12(4,5)6/h10-  [1]
11H,7-9H2,1-6H3

LYZRWXZZVRWJIHX-
InChliKey [1]
UHFFFAOYSA-N

Experimental Protocols

A thorough search of scientific databases and literature reveals no specific, documented
experimental protocols for the synthesis of 5-Ethyl-2,2,6-trimethylheptane. As a highly
branched alkane, its synthesis would likely involve multi-step organic chemistry procedures,
potentially utilizing Grignard reagents, Wittig reactions, or other carbon-carbon bond-forming
reactions, followed by reduction of any functional groups. However, without published methods,
any proposed synthetic route would be purely theoretical.
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Similarly, no standardized analytical protocols for the identification and quantification of this
specific compound have been published. General methods for alkane analysis, such as gas
chromatography-mass spectrometry (GC-MS), would be applicable.

Biological Activity and Drug Development
Relevance

There is currently no available information in peer-reviewed literature to suggest that 5-Ethyl-
2,2,6-trimethylheptane has any specific biological activity or has been investigated in the
context of drug development. No studies detailing its interaction with biological targets, its
metabolic pathways, or its toxicological profile have been found. Consequently, there are no
known signaling pathways associated with this compound.

Hypothetical Experimental Workflow

In the absence of specific experimental data for 5-Ethyl-2,2,6-trimethylheptane, the following
diagram illustrates a general and hypothetical workflow for the initial characterization and
biological screening of a novel, unstudied chemical compound. This represents a logical
relationship between different stages of preliminary research.
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Caption: Hypothetical workflow for novel compound characterization.
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This diagram outlines a logical progression from the synthesis and purification of a new
chemical entity to its structural confirmation, purity assessment, and initial in vitro biological
evaluation. This serves as a representative model for the type of experimental workflow that
would be necessary to begin to understand the properties and potential applications of a
compound like 5-Ethyl-2,2,6-trimethylheptane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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